Cas no 2138262-39-0 (Ethyl 2-(fluorosulfonyl)benzoate)

• Product Name: Ethyl 2-(fluorosulfonyl)benzoate
• CAS No: 2138262-39-0
• MF: C₉H₉FO₄S
• MW: 232.228765249252
• CID: 6148079
• PubChem ID: 165453137
• Update Time: 2025-06-08

Ethyl 2-(fluorosulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-728015
• 2138262-39-0
• ethyl 2-(fluorosulfonyl)benzoate
• Ethyl 2-(fluorosulfonyl)benzoate

• Inchi： 1S/C9H9FO4S/c1-2-14-9(11)7-5-3-4-6-8(7)15(10,12)13/h3-6H,2H2,1H3
• InChI Key： RMJVXUSCLSKCFN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)OCC)(=O)(=O)F

Computed Properties

• Exact Mass: 232.02055810g/mol
• Monoisotopic Mass: 232.02055810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68.8Ų

Additional information on Ethyl 2-(fluorosulfonyl)benzoate

Recent Advances in the Application of Ethyl 2-(fluorosulfonyl)benzoate (CAS: 2138262-39-0) in Chemical Biology and Pharmaceutical Research

Ethyl 2-(fluorosulfonyl)benzoate (CAS: 2138262-39-0) is a fluorosulfonyl-containing compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a valuable building block for the synthesis of various bioactive molecules, particularly in the development of covalent inhibitors and probes. The unique reactivity of the fluorosulfonyl group enables selective modifications of biomolecules, making it a powerful tool for studying protein-ligand interactions and designing targeted therapies.

Recent studies have highlighted the role of Ethyl 2-(fluorosulfonyl)benzoate in the development of covalent inhibitors for challenging drug targets, such as kinases and proteases. Its ability to form stable covalent bonds with nucleophilic amino acid residues (e.g., cysteine, lysine) has been exploited to achieve enhanced selectivity and potency. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the design of irreversible inhibitors for KRAS G12C, a notoriously difficult-to-target oncogenic protein. The study reported improved pharmacokinetic properties and in vivo efficacy, underscoring the compound's potential in oncology drug discovery.

In addition to its applications in drug development, Ethyl 2-(fluorosulfonyl)benzoate has been employed as a key reagent in chemical biology for labeling and profiling proteins. A notable 2022 publication in Angewandte Chemie described its use in activity-based protein profiling (ABPP) to identify novel enzymatic targets in complex biological systems. The fluorosulfonyl moiety's high electrophilicity allows for efficient labeling of active-site residues, enabling researchers to map enzyme activities and discover new therapeutic targets.

The synthetic utility of Ethyl 2-(fluorosulfonyl)benzoate has also been explored in the context of radiopharmaceutical development. A recent study in Chemical Communications (2023) reported its incorporation into PET (positron emission tomography) tracers for imaging studies. The compound's ability to introduce fluorine-18 isotopes via fluorosulfonyl chemistry offers a streamlined approach to tracer synthesis, addressing challenges in radiochemical yield and stability.

Despite these promising applications, challenges remain in optimizing the reactivity and selectivity of Ethyl 2-(fluorosulfonyl)benzoate-derived compounds. Current research efforts are focused on developing strategies to mitigate off-target effects and improve metabolic stability. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide the rational design of next-generation derivatives.

In conclusion, Ethyl 2-(fluorosulfonyl)benzoate (CAS: 2138262-39-0) represents a versatile and valuable tool in modern chemical biology and pharmaceutical research. Its unique chemical properties enable diverse applications ranging from covalent drug discovery to protein profiling and radiopharmaceutical development. As research in this area continues to advance, we anticipate further innovations that will expand the utility of this compound in addressing unmet medical needs and advancing our understanding of biological systems.